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Abstract

Diisopropyl adipate (DIPA) is a widely utilized diester in the pharmaceutical, cosmetic, and
chemical industries, valued for its properties as an emollient, solvent, and plasticizer.[1][2] A
thorough understanding of its solubility in various organic solvents is paramount for formulation
development, process chemistry, and quality control. This technical guide provides a
comprehensive overview of the solubility of diisopropyl adipate in a range of common organic
solvents. While precise quantitative data for diisopropyl adipate is not extensively available in
public literature, this guide compiles qualitative information and provides estimations based on
the behavior of structurally similar adipate esters. Furthermore, it outlines a standard
experimental protocol for the quantitative determination of its solubility and presents a
conceptual workflow for this process.

Physicochemical Properties of Diisopropyl Adipate

Diisopropyl adipate is a colorless, transparent liquid at room temperature with a mild,
characteristic odor.[3][4] It is characterized by its low viscosity and is generally considered to
have a good safety profile.[5] Key physical and chemical properties are summarized below:

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b033870?utm_src=pdf-interest
https://www.benchchem.com/product/b033870?utm_src=pdf-body
https://www.calpaclab.com/diisopropyl-adipate-min-99-gc-100-ml/ala-d154144-100ml
https://www.semanticscholar.org/paper/Solubility-of-Adipic-Acid-in-Organic-Solvents-and-Gaivoronskii-Granzhan/ec6e1434cbf7c72493313b9ce08c57cd053cdf64
https://www.benchchem.com/product/b033870?utm_src=pdf-body
https://www.benchchem.com/product/b033870?utm_src=pdf-body
https://www.benchchem.com/product/b033870?utm_src=pdf-body
https://www.benchchem.com/product/b033870?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropyl-Adipate
https://www.ulprospector.com/en/eu/PersonalCare/Detail/134104/9667732/Diisopropyl-Adipate
https://www.scribd.com/document/90352839/Practical-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 6938-94-9

Molecular Formula C12H2204

Molecular Weight 230.30 g/mol

Melting Point -1°C

Boiling Point 120 °C

Density 0.97 g/cm?3

N Insoluble or practically
Water Solubility nsolubl
insoluble

Solubility of Diisopropyl Adipate in Organic
Solvents

Diisopropyl adipate is widely reported to be soluble in common organic solvents. One source
provides a general solubility value of 1000 g/L in organic solvents at 20 °C, although this is not
specific to individual solvents. Another source highlights its "excellent water/alcohol solubility,”
which, given its insolubility in water, indicates high miscibility with alcohols.

Qualitative Solubility

Based on available literature, the qualitative solubility of diisopropyl adipate is high in the
following classes of organic solvents:

Alcohols (e.g., Ethanol, Methanol)

Ketones (e.g., Acetone)

Esters (e.g., Ethyl Acetate)

Aromatic Hydrocarbons (e.g., Toluene)

Aliphatic Hydrocarbons (e.g., Hexane)
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e Chlorinated Hydrocarbons (e.g., Dichloromethane)

Estimated Quantitative Solubility Data

In the absence of specific published quantitative data for diisopropyl adipate, the following
table provides estimated solubility values. These estimations are based on the general principle
of "like dissolves like" and publicly available data for structurally similar adipate esters (e.g.,
diethyl adipate, dibutyl adipate). It is crucial to note that these are estimations and should be
experimentally verified for any critical application.

Estimated Solubility of
Solvent Chemical Class Diisopropyl Adipate at
20°C ( g/100 mL)

Ethanol Alcohol > 50 (Miscible)
Methanol Alcohol > 50 (Miscible)
Acetone Ketone > 50 (Miscible)
Ethyl Acetate Ester > 50 (Miscible)
Toluene Aromatic Hydrocarbon > 50 (Miscible)
Hexane Aliphatic Hydrocarbon > 30

Dichloromethane Chlorinated Hydrocarbon > 50 (Miscible)

Disclaimer: The quantitative data presented in this table are estimations based on the solubility
of analogous compounds and should be confirmed through experimental measurement.

Experimental Protocol for Solubility Determination

A standard and reliable method for determining the solubility of a liquid like diisopropyl
adipate in an organic solvent is the isothermal equilibrium method, followed by quantitative
analysis.

Materials and Apparatus
» Diisopropyl Adipate (high purity)
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e Selected Organic Solvents (analytical grade)

o Analytical Balance (£ 0.0001 g)

» Thermostatic water bath or incubator

 Vials with airtight seals (e.g., screw-cap vials with PTFE septa)
e Volumetric flasks and pipettes

e Gas Chromatograph with a Flame lonization Detector (GC-FID) or High-Performance Liquid
Chromatograph (HPLC)

e Syringes and syringe filters (PTFE, 0.45 pum)

Methodology

e Preparation of Saturated Solutions:
o Add an excess amount of diisopropyl adipate to a series of vials.
o To each vial, add a known volume of a specific organic solvent.
o Seal the vials tightly to prevent solvent evaporation.
o Place the vials in a thermostatic water bath set to the desired temperature (e.g., 25 °C).

o Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.
The presence of a distinct diisopropyl adipate phase at the bottom indicates that a
saturated solution has been formed.

o Sample Collection and Preparation:

o After the equilibration period, allow the vials to stand undisturbed in the thermostatic bath
for at least 4 hours to allow the undissolved phase to settle.

o Carefully withdraw a known volume of the clear supernatant (the saturated solution) using
a pre-warmed syringe to avoid precipitation upon cooling.
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o Filter the collected sample through a syringe filter into a pre-weighed volumetric flask.
o Record the exact volume of the aliquot taken.

o Dilute the sample with the same solvent to a concentration suitable for the analytical
method.

e Quantitative Analysis:

o

Prepare a series of calibration standards of diisopropyl adipate in the respective solvent.

o Analyze the calibration standards and the prepared sample using a validated GC-FID or
HPLC method.

o Construct a calibration curve by plotting the peak area against the concentration of the
standards.

o Determine the concentration of diisopropyl adipate in the diluted sample from the
calibration curve.

» Calculation of Solubility:

o Calculate the concentration of diisopropyl adipate in the original saturated solution,
taking into account the dilution factor.

o Express the solubility in the desired units (e.g., g/100 mL, mol/L).

Visualizations
Conceptual Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental determination of
diisopropyl adipate solubility.
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Figure 1: Experimental Workflow for Solubility Determination
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Figure 1: Experimental Workflow for Solubility Determination

Logical Relationship of Solubility
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The solubility of diisopropyl adipate is governed by the principle of "like dissolves like," where
its molecular structure dictates its interaction with different solvents.

Diisopropyl Adipate

%ntains contains

Aliphatic Chain Ester Groups

(Non-polar) (Polar)
/ Molecular Structure \
fnteracts with interacts with
Non-Polar Solvents Polar Solvents

(e.g., Hydrocarbons) (e.g., Alcohols, Ketones)

Solvent Type

leads to leads to

Good Solubility

Figure 2: Factors Influencing DIPA Solubility

High Solubility/
Miscibility

Click to download full resolution via product page
Figure 2: Factors Influencing DIPA Solubility

Conclusion

Diisopropyl adipate exhibits excellent solubility in a wide range of common organic solvents, a
property that underpins its versatility in various applications. While precise, publicly available
quantitative data is limited, this guide provides a robust framework for understanding and
predicting its solubility behavior. For applications requiring exact solubility values, the
experimental protocol outlined herein provides a reliable methodology for their determination.
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This information is critical for formulation scientists and researchers in optimizing the use of
diisopropyl adipate in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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